Cas no 1078161-73-5 (ethyl 2-amino-2-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-ylacetate hydrochloride)

• Product Name: ethyl 2-amino-2-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-ylacetate hydrochloride
• CAS No: 1078161-73-5
• MF: C₁₅H₁₉ClFN₃O₂
• MW: 327.781666040421
• MDL: MFCD09834104
• CID: 4570414
• Update Time: 2025-07-21

ethyl 2-amino-2-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-ylacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, α-amino-1-(4-fluorophenyl)-3,5-dimethyl-, ethyl ester, hydrochloride (1:1)
• Ethyl 2-amino-2-[1-(4-fluorophenyl)-3,5-dimethyl-1h-pyrazol-4-yl]acetate hydrochloride
• ethyl 2-amino-2-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-ylacetate hydrochloride

• MDL： MFCD09834104
• Inchi： 1S/C15H18FN3O2.ClH/c1-4-21-15(20)14(17)13-9(2)18-19(10(13)3)12-7-5-11(16)6-8-12;/h5-8,14H,4,17H2,1-3H3;1H
• InChI Key： ZSBDLXZRHOJKJD-UHFFFAOYSA-N
• SMILES： CC1=C(C(C)=NN1C1C=CC(F)=CC=1)C(N)C(=O)OCC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-amino-2-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-ylacetate hydrochloride

Ethyl 2-Amino-2-1-(4-Fluorophenyl)-3,5-Dimethyl-1H-Pyrazol-4-ylacetate Hydrochloride (CAS No. 1078161-73-5): A Comprehensive Overview

Ethyl 2-amino-2-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-ylacetate hydrochloride (CAS No. 1078161-73-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 4-fluorophenyl group, a 3,5-dimethyl-1H-pyrazol ring, and an ethyl ester moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The pyrazole ring is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. The presence of the 4-fluorophenyl group enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. The ethyl ester moiety adds flexibility to the molecule, potentially influencing its pharmacokinetic properties.

Recent studies have explored the biological activities of ethyl 2-amino-2-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-ylacetate hydrochloride. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of this compound is in the field of neuroprotection. Research has demonstrated that ethyl 2-amino-2-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-ylacetate hydrochloride can protect neurons from oxidative stress-induced damage. In a study using a mouse model of Parkinson's disease, this compound was found to reduce dopaminergic neuron loss and improve motor function. These findings highlight its potential as a neuroprotective agent for neurodegenerative disorders.

The pharmacokinetic properties of ethyl 2-amino-2-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-ylacetate hydrochloride have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, its low toxicity and minimal side effects in preclinical studies suggest that it may be safe for human use.

In terms of synthetic routes, several methods have been reported for the preparation of ethyl 2-amino-2-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-ylacetate hydrochloride. One common approach involves the condensation of 4-fluoroacetophenone with hydrazine hydrate to form the corresponding hydrazine intermediate, followed by reaction with ethyl acetoacetate and subsequent hydrolysis to form the final product. This synthetic route is efficient and scalable, making it suitable for large-scale production.

The future prospects for ethyl 2-amino-2-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-ylacetate hydrochloride are promising. Ongoing clinical trials are evaluating its efficacy and safety in various therapeutic areas. Additionally, researchers are exploring potential combination therapies that could enhance its therapeutic effects. For example, combining this compound with existing anti-inflammatory drugs or neuroprotective agents may provide synergistic benefits.

In conclusion, ethyl 2-amino-2-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-y acetate hydrochloride (CAS No. 1078161-73-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting candidate for further development as a therapeutic agent. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.